Cas no 117894-69-6 ((-)-(1R,2S,4S)-bicycloheptane-2-carboxylic acid)

• Product Name: (-)-(1R,2S,4S)-bicycloheptane-2-carboxylic acid
• CAS No: 117894-69-6
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 2067678
• PubChem ID: 736412
• Update Time: 2025-04-21

(-)-(1R,2S,4S)-bicycloheptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (-)-(1R,2S,4S)-bicycloheptane-2-carboxylic acid
• (-)-(1R,2S,4S)-endo-Norbornane-2-carboxylic acid
• (1R)-Norbornan-2endo-carbonsaeure
• (1R)-norbornane-2endo-carboxylic acid
• (1R,2S-endo)-(-)-bicyclo[2.2.1]heptane-2-carboxylic acid
• Endomethylen-2,5-hexahydrobenzoesaeure
• Norbornan-2endo-carbonsaeure
• 117894-69-6
• (1R,2S,4S)-bicyclo[2.2.1]heptane-2-carboxylic acid
• Bicyclo[2.2.1]heptane-2-carboxylic acid, endo-
• MFCD00066588
• 934-28-1
• (1R,2S,4S)-rel-norbornane-2-carboxylic acid
• PS-21054
• SCHEMBL8742210
• AT24389
• rac-(1R,2S,4S)-bicyclo[2.2.1]heptane-2-carboxylic acid
• rel-(1R,2S,4S)-bicyclo[2.2.1]heptane-2-carboxylic acid

• Inchi： 1S/C8H12O2/c9-8(10)7-4-5-1-2-6(7)3-5/h5-7H,1-4H2,(H,9,10)/t5-,6+,7-/m0/s1
• InChI Key： JESWDXIHOJGWBP-XVMARJQXSA-N
• SMILES： OC([C@H]1C[C@H]2CC[C@@H]1C2)=O

Computed Properties

• Exact Mass: 140.083729621Da
• Monoisotopic Mass: 140.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų